3,5-Difluoro-4-nitrophenol
Cat. No. B1602326
M. Wt: 175.09 g/mol
InChI Key: DDNBXAHODWXJKM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Cl:14][CH2:15][Cl:16].[F:1][c:2]1[cH:3][c:4]([OH:9])[cH:5][c:6]([F:8])[cH:7]1.[OH:10][N+:11]([O-:12])=[O:13]>>[F:1][c:2]1[cH:3][c:4]([OH:9])[cH:5][c:6]([F:8])[c:7]1[N+:11](=[O:10])[O-:12]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClCCl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Oc1cc(F)cc(F)c1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=[N+]([O-])O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=[N+]([O-])c1c(F)cc(O)cc1F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
